Cas no 18395-32-9 (Cyclotrisiloxane, ethenylpentamethyl-)

• Product Name: Cyclotrisiloxane, ethenylpentamethyl-
• CAS No: 18395-32-9
• MF: C₇H₁₈O₃Si₃
• MW: 234.472525119781
• CID: 96130
• PubChem ID: 12450156
• Update Time: 2025-04-18

Cyclotrisiloxane, ethenylpentamethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclotrisiloxane, ethenylpentamethyl-
• 2-ethenyl-2,4,4,6,6-pentamethyl-1,3,5,2,4,6-trioxatrisilinane
• DTXSID20498783
• pentamethylvinylcyclotrisiloxane
• 18395-32-9
• SCHEMBL3994215
• VINYLPENTAMETHYLCYCLOTRISILOXANE
• QKUBKYWIBHFWCE-UHFFFAOYSA-N

• Inchi： 1S/C7H18O3Si3/c1-7-13(6)9-11(2,3)8-12(4,5)10-13/h7H,1H2,2-6H3
• InChI Key： QKUBKYWIBHFWCE-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)O[Si](C=C)(C)O[Si](C)(C)O1

Computed Properties

• Exact Mass: 234.05634
• Monoisotopic Mass: 234.05637404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69